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Compound of Interest

N-(3,5-Dimethyladamantan-1-
Compound Name:
yl)acetamide

Cat. No.: B132371

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N-(3,5-Dimethyladamantan-1-
yl)acetamide, a key intermediate in pharmaceutical synthesis. The document details its
chemical and physical properties, experimental protocols for its synthesis, and its role in the
production of Memantine, a crucial drug for treating neurological conditions.

Core Compound Properties

N-(3,5-Dimethyladamantan-1-yl)acetamide, also known as N-Acetylmemantine, is a
derivative of adamantane.[1][2][3][4][5] Its rigid, three-dimensional structure makes it a valuable
building block in medicinal chemistry. The quantitative properties of this compound are
summarized in the table below.
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Property

Value

Molecular Weight

221.34 g/mol [1][3][6][7]

Molecular Formula

C14H23NO[1][3][6][7]

CAS Number 19982-07-1[1][2][6]

Appearance White solid / powder[1][4]

Melting Point 110-111 °C[1][4]

Boiling Point 348.5 °C at 760 mmHg[1][4]

Density 1.05 glem3[1][4]

Flash Point 210 °C[1][4]

Solubility Chloroform (Sparingly), Ethyl Acetate (Slightly)

[1]

Synthesis and Experimental Protocols

N-(3,5-Dimethyladamantan-1-yl)acetamide is primarily synthesized as a precursor to
Memantine.[2][3][8] The following protocols describe established methods for its preparation.

This protocol details the synthesis from 1,3-Dimethyladamantane using a Ritter-type reaction,
where a nitrile reacts with a carbocation in the presence of a strong acid.

Experimental Procedure:

e Slowly add 1,3-dimethyladamantane to nitric acid at a controlled temperature of 20-25 °C
over 20 minutes.[9]

e Stir the mixture for 1 hour at this temperature.[9]
e Add acetonitrile to the mixture in the presence of sulfuric acid.[9]

o Heat the reaction mixture to facilitate the Ritter reaction, forming the N-(3,5-
Dimethyladamantan-1-yl)acetamide.
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e Upon completion, cool the reaction solution and neutralize it.
o Extract the product using an organic solvent such as dichloromethane.[10]

 Purify the crude product by recrystallization or silica gel column chromatography to yield the
final product.[10]

This method involves the reaction of a halogenated adamantane derivative with acetamide.

Experimental Procedure:

Add 1-Bromo-3,5-dimethyladamantane (60.0 g) to a reaction vessel.[11]
e Add acetamide (72.85 g to 145.72 g) to the vessel at 25-30 °C.[11]

o Heat the stirred reaction mixture to 130-140 °C and maintain this temperature for 3-5 hours.
[11]

e Cool the mixture to 80-85 °C and add toluene (300 mL).[11]
e Stir the mixture for 1 hour at 25-30 °C.[11]
e Add water (600 mL) and stir for an additional hour.[11]

o Allow the layers to settle for 30 minutes, then separate the organic and agueous layers to
isolate the product.[11]

Application in Drug Development: The Synthesis of
Memantine

N-(3,5-Dimethyladamantan-1-yl)acetamide is a critical intermediate in the synthesis of
Memantine, an antagonist of the NMDA receptor used in the management of Alzheimer's
disease. The following workflow and protocol describe the hydrolysis of the acetamide to yield
Memantine.
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Starting Material

1,3-Dimethyladamantane

Ritter Reaction
(Acetonitrile, H2SOa4)

Intermediate Synthesis

N-(3,5-Dimethyladamantan-1-yl)acetamide
(Topic Compound)

Hydrolysis
NaOH, DEG, >190°C)

Final Broduct

Click to download full resolution via product page
Caption: Synthetic pathway from 1,3-Dimethyladamantane to Memantine.

This step is often challenging and requires harsh reaction conditions to cleave the stable amide
bond.

Experimental Procedure:

o Treat N-(3,5-Dimethyladamantan-1-yl)acetamide with a strong base, such as sodium
hydroxide (NaOH).[9][12]

» Use a high-boiling point solvent, typically diethylene glycol (DEG).[9][12]

» Heat the mixture to reflux at temperatures between 245-250 °C.[9] Insufficient temperature
or reaction time may lead to incomplete hydrolysis.[12]

 After hydrolysis is complete, cool the reaction mixture.
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¢ Perform a work-up procedure, which may involve extraction and purification steps.

« To obtain the hydrochloride salt, treat the resulting Memantine base with anhydrous HCl in a
suitable solvent like ether to produce Memantine Hydrochloride.[9]

Start:
N-(3,5-Dimethyladamantan-1-yl)acetamide

'

Add NaOH and
Diethylene Glycol (DEG)

'

Heat to Reflux
(245-250 °C)

l

Cool Reaction Mixture

'

Aqueous Work-up
& Extraction

Isolate Memantine Base

Optional: Salt Formation
(Anhydrous HCI in Ether)

l

Final Product:

Memantine Hydrochloride
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Caption: Experimental workflow for the hydrolysis of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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